Cas no 126671-80-5 (Isoaltenuene)

• Product Name: Isoaltenuene
• CAS No: 126671-80-5
• MF: C₁₅H₁₆O₆
• MW: 292.283945083618
• CID: 155268
• PubChem ID: 180444
• Update Time: 2025-11-04

Isoaltenuene Chemical and Physical Properties

Names and Identifiers

• 6H-Dibenzo[b,d]pyran-6-one,2,3,4,4a-tetrahydro-2,3,7-trihydroxy-9-methoxy-4a-methyl-, (2R,3R,4aS)-rel-
• Isoaltenuene
• CHEMBL504275
• CHEBI:204145
• (2R,3R,4AS)-2,3,7-TRIHYDROXY-9-METHOXY-4A-METHYL-2H,3H,4H,4AH,6H-BENZO[C]CHROMEN-6-ONE
• (2R,3R,4aS)-2,3,7-trihydroxy-9-methoxy-4a-methyl-3,4-dihydro-2H-benzo[c]chromen-6-one
• (2R,3R,4aS)-2,3,7-Trihydroxy-9-methoxy-4a-methyl-3,4-dihydro-2H-benzo(c)isochromen-6-one
• 887751-92-0
• DTXSID80925666
• 2,3,7-Trihydroxy-9-methoxy-4a-methyl-2,3,4,4a-tetrahydro-6H-dibenzo[b,d]pyran-6-one
• CS-0144237
• 126671-80-5
• (+)-Isoaltenuene
• HY-N8443
• Iso Altenuene
• DA-74535

• Inchi： 1S/C15H16O6/c1-15-6-12(18)10(16)5-9(15)8-3-7(20-2)4-11(17)13(8)14(19)21-15/h3-5,10,12,16-18H,6H2,1-2H3/t10-,12-,15+/m1/s1
• InChI Key： MMHTXEATDNFMMY-HCKVZZMMSA-N
• SMILES： O1C(C2C(=CC(=CC=2C2=C[C@H]([C@@H](C[C@]12C)O)O)OC)O)=O

Computed Properties

• Exact Mass: 292.095
• Monoisotopic Mass: 292.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 96.2A^2
• XLogP3: 0.7

Experimental Properties

• Color/Form: Powder
• Density: 1.49
• Boiling Point: 609.4°Cat760mmHg
• Flash Point: 233.5°C
• Refractive Index: 1.66

Isoaltenuene Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 2-benzopyrans
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on Isoaltenuene

Exploring Isoaltenuene (CAS No. 126671-80-5): Properties, Applications, and Research Insights

Isoaltenuene (CAS No. 126671-80-5) is a naturally occurring secondary metabolite belonging to the class of alternariol derivatives. This compound has garnered significant attention in recent years due to its unique chemical structure and potential biological activities. Researchers have been particularly interested in its role as a mycotoxin and its implications in food safety, agriculture, and pharmaceutical research. The growing demand for natural products in drug discovery and sustainable agriculture has further propelled studies on Isoaltenuene and related compounds.

One of the most searched questions about Isoaltenuene revolves around its biosynthetic pathway and production. Studies indicate that this compound is primarily produced by fungi of the genus Alternaria, which are commonly found in crops and soil. Understanding its biosynthesis is critical for developing strategies to mitigate its presence in food chains, a topic of high relevance given the increasing consumer awareness of food contaminants. Additionally, the compound's structural similarity to other bioactive molecules has sparked interest in its potential pharmacological properties, including antioxidant and antimicrobial effects.

From an analytical perspective, Isoaltenuene (CAS No. 126671-80-5) poses challenges due to its low concentration in natural samples. Advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) are often employed for its detection and quantification. These methods are frequently searched by professionals in the fields of food safety testing and environmental monitoring, reflecting the compound's significance in quality control and regulatory compliance.

The ecological role of Isoaltenuene is another area of active research. Scientists are investigating whether this compound serves as a defense mechanism for fungi against competitors or environmental stressors. Such studies align with broader trends in microbial ecology and sustainable pest management, topics that resonate with agricultural researchers and eco-conscious consumers alike. The potential applications of fungal metabolites in biocontrol agents have become a hot topic, especially in organic farming communities.

In the realm of natural product chemistry, Isoaltenuene represents an interesting case study for structure-activity relationship (SAR) investigations. Its molecular framework, featuring a dibenzo-α-pyrone skeleton, is shared with several pharmacologically important compounds. This structural feature has led to numerous searches about its potential therapeutic applications, particularly in the context of anti-inflammatory and anticancer research. While clinical applications remain speculative, the compound serves as a valuable lead for medicinal chemistry explorations.

Recent advancements in metabolomics and genome mining have opened new avenues for studying Isoaltenuene and related metabolites. These cutting-edge approaches address frequently asked questions about the diversity of fungal metabolites and their biotechnological potential. The integration of omics technologies has significantly enhanced our understanding of secondary metabolite production in fungi, making this a timely discussion point for researchers in biotechnology and synthetic biology.

Quality control and standardization of Isoaltenuene reference materials (CAS No. 126671-80-5) remain crucial for research reproducibility. This aspect is particularly important for laboratories working on method validation and regulatory compliance, as evidenced by search trends in analytical chemistry forums. The availability of high-purity standards directly impacts the reliability of studies investigating this compound's biological effects and environmental fate.

Looking forward, the study of Isoaltenuene intersects with several emerging scientific trends, including green chemistry approaches to natural product extraction and the search for bio-based alternatives to synthetic compounds. These directions reflect the growing emphasis on sustainability across scientific disciplines and respond to increasing public interest in environmentally friendly solutions. As research continues, Isoaltenuene may reveal additional surprises about the chemical ingenuity of fungal systems and their potential benefits for human society.